trans-1,3,3-Trichloro-1-propene
Overview
Description
Trans-1,3,3-Trichloro-1-propene is a useful research compound. Its molecular formula is C₃H₃Cl₃ and its molecular weight is 145.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for trans-1,3,3-Trichloro-1-propene involves the addition of chlorine to propene in the presence of a catalyst to obtain the desired product.", "Starting Materials": [ "Propene", "Chlorine gas", "Catalyst (such as aluminum chloride or iron(III) chloride)", "Solvent (such as carbon tetrachloride or chloroform)" ], "Reaction": [ "Step 1: Propene is mixed with a solvent and catalyst in a reaction vessel.", "Step 2: Chlorine gas is slowly added to the reaction mixture with constant stirring.", "Step 3: The reaction is allowed to proceed at a temperature of around 50-60°C for several hours.", "Step 4: The resulting mixture is then washed with water to remove any impurities.", "Step 5: The product, trans-1,3,3-Trichloro-1-propene, is then isolated by distillation or other suitable methods." ] } | |
CAS No. |
2598-01-8 |
Molecular Formula |
C₃H₃Cl₃ |
Molecular Weight |
145.41 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
